5-(difluoromethoxy)-2-fluorobenzaldehyde
Description
5-(Difluoromethoxy)-2-fluorobenzaldehyde, also known as 5-(Difluoromethoxy)-2-fluorobenzal, is an organofluorine compound with a variety of applications in the fields of organic synthesis, medicinal chemistry, and materials science. It is a colorless, volatile liquid with a pungent odor. It is used as a starting material in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used as an intermediate in the manufacture of dyes, pigments, and other organic chemicals.
Scientific Research Applications
Chemical Synthesis and Characterization
Research on 5-(difluoromethoxy)-2-fluorobenzaldehyde and related compounds focuses on their synthesis and applications in various fields including materials science, medicinal chemistry, and organic synthesis. Notable findings include:
Synthesis of Fluorinated Derivatives
The use of fluoroform as a difluorocarbene source for converting phenols and thiophenols into their difluoromethoxy and difluorothiomethoxy derivatives demonstrates the versatility of fluorinated aldehydes in chemical synthesis. These reactions provide moderate to good yields under mild conditions, highlighting the efficiency of using fluorinated precursors in organic synthesis (Thomoson & Dolbier, 2013).
Applications in Radiopharmaceuticals
Fluorine-18 labeled benzaldehydes, including derivatives similar to 5-(difluoromethoxy)-2-fluorobenzaldehyde, have been synthesized for use as precursors in the synthesis of radiopharmaceutical agents for positron emission tomography (PET). These compounds are advantageous due to the presence of labile protective groups, facilitating the synthesis of radiopharmaceuticals under mild conditions, which is crucial for automation and efficiency in modern synthesis apparatus (Orlovskaja et al., 2016).
Anticancer Research
Fluorinated analogues of combretastatin A-4 have been synthesized using fluorinated benzaldehydes, demonstrating the potential of fluorinated compounds in medicinal chemistry, particularly in the development of anticancer agents. The fluorinated compounds retain potent cell growth inhibitory properties, underscoring the significance of fluorinated benzaldehydes in drug discovery (Lawrence et al., 2003).
Material Science Applications
The synthesis of fluorinated microporous polyaminals using monoaldehyde compounds, including fluorinated benzaldehydes, highlights the application of these compounds in material science, particularly for adsorption of carbon dioxide. The incorporation of fluorinated groups into polymers can significantly enhance their adsorption properties and selectivity, demonstrating the utility of fluorinated benzaldehydes in the development of environmentally friendly materials (Li, Zhang, & Wang, 2016).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(difluoromethoxy)-2-fluorobenzaldehyde involves the conversion of a commercially available starting material to the target compound through a series of chemical reactions.", "Starting Materials": [ "2-fluorobenzaldehyde", "difluoromethane", "sodium hydride", "dimethyl sulfoxide", "acetic anhydride", "sodium acetate", "sulfuric acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Preparation of difluoromethyl ether by reacting difluoromethane with sodium hydride in dimethyl sulfoxide.", "Step 2: Conversion of 2-fluorobenzaldehyde to 5-(difluoromethoxy)-2-fluorobenzaldehyde by reacting it with difluoromethyl ether in the presence of acetic anhydride and sodium acetate.", "Step 3: Purification of the crude product by washing with water and drying.", "Step 4: Recrystallization of the purified product from a suitable solvent to obtain the final product with high purity." ] } | |
CAS RN |
1214364-36-9 |
Molecular Formula |
C8H5F3O2 |
Molecular Weight |
190.1 |
Purity |
95 |
Origin of Product |
United States |
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